Cas no 500593-39-5 (Cycloocta[c]pyridine-4-carbonitrile,5,6,7,8,9,10-hexahydro-3-(methylthio)-1-(4-pyridinyl)-)

• Product Name: Cycloocta[c]pyridine-4-carbonitrile,5,6,7,8,9,10-hexahydro-3-(methylthio)-1-(4-pyridinyl)-
• CAS No: 500593-39-5
• MF: C₁₈H₁₉N₃S
• MW: 309.428562402725
• CID: 1549925
• Update Time: 2024-08-24

Cycloocta[c]pyridine-4-carbonitrile,5,6,7,8,9,10-hexahydro-3-(methylthio)-1-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Cycloocta[c]pyridine-4-carbonitrile,5,6,7,8,9,10-hexahydro-3-(methylthio)-1-(4-pyridinyl)-
• Cycloocta[c]pyridine-4-carbonitrile, 5,6,7,8,9,10-hexahydro-3-(methylthio)-1-(4-pyridinyl)-

• Inchi： 1S/C18H19N3S/c1-22-18-16(12-19)14-6-4-2-3-5-7-15(14)17(21-18)13-8-10-20-11-9-13/h8-11H,2-7H2,1H3
• InChI Key： HBRRMOZGEYLVNI-UHFFFAOYSA-N
• SMILES： C1(C2C=CN=CC=2)=NC(SC)=C(C#N)C2CCCCCCC1=2

Computed Properties

• Exact Mass: 309.13017

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 491.5±45.0 °C(Predicted)
• PSA: 49.57
• pka: 3.41±0.10(Predicted)